Cas no 1458636-78-6 (2-{1-4-chloro-2-(trifluoromethyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol)

2-{1-[4-Chloro-2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol is a versatile intermediate in organic synthesis, characterized by its trifluoromethyl and chloro-substituted phenyl group linked to a 1,2,3-triazole core with a hydroxyethyl side chain. The presence of both electron-withdrawing substituents enhances its reactivity in cross-coupling reactions and other transformations, making it valuable for pharmaceutical and agrochemical applications. The hydroxyl group offers further functionalization potential, enabling derivatization into esters, ethers, or other bioactive moieties. Its structural features contribute to improved metabolic stability and binding affinity in target molecules. This compound is typically handled under standard laboratory conditions, with purity and stability being critical for reproducible synthetic outcomes.
2-{1-4-chloro-2-(trifluoromethyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol structure
1458636-78-6 structure
Product Name:2-{1-4-chloro-2-(trifluoromethyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol
CAS No:1458636-78-6
MF:C11H9ClF3N3O
MW:291.656871557236
CID:6203501
PubChem ID:62401256
Update Time:2025-11-06

2-{1-4-chloro-2-(trifluoromethyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-{1-4-chloro-2-(trifluoromethyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol
    • 2-{1-[4-chloro-2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol
    • AKOS011688907
    • 2-[1-[4-chloro-2-(trifluoromethyl)phenyl]triazol-4-yl]ethanol
    • F6511-9293
    • 1458636-78-6
    • Inchi: 1S/C11H9ClF3N3O/c12-7-1-2-10(9(5-7)11(13,14)15)18-6-8(3-4-19)16-17-18/h1-2,5-6,19H,3-4H2
    • InChI Key: WYERCJYKMXIBBR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C(F)(F)F)C=1)N1C=C(CCO)N=N1

Computed Properties

  • Exact Mass: 291.0386241g/mol
  • Monoisotopic Mass: 291.0386241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.9Ų

2-{1-4-chloro-2-(trifluoromethyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6511-9293-2μmol
2-{1-[4-chloro-2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol
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$57.0 2023-09-08
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F6511-9293-10μmol
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F6511-9293-20μmol
2-{1-[4-chloro-2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol
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$79.0 2023-09-08
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F6511-9293-1mg
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F6511-9293-2mg
2-{1-[4-chloro-2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol
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$59.0 2023-09-08
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F6511-9293-3mg
2-{1-[4-chloro-2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol
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F6511-9293-4mg
2-{1-[4-chloro-2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol
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F6511-9293-5mg
2-{1-[4-chloro-2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol
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$69.0 2023-09-08
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F6511-9293-10mg
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